Cas no 90934-85-3 (1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-diphenyl-, (1E,4Z,6E)-)

• Product Name: 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-diphenyl-, (1E,4Z,6E)-
• CAS No: 90934-85-3
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• CID: 788279
• PubChem ID: 468140
• Update Time: 2025-04-19

1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-diphenyl-, (1E,4Z,6E)- Chemical and Physical Properties

Names and Identifiers

• 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-diphenyl-, (1E,4Z,6E)-
• 5-hydroxy-1,7-diphenylhepta-1,4,6-trien-3-one
• 1,7-diphenyl-5-hydroxy-1,4,6-heptatrien-3-one
• DTXSID10332829
• 90934-85-3
• AGN-PC-0JRL1I

• Inchi： 1S/C19H16O2/c20-18(13-11-16-7-3-1-4-8-16)15-19(21)14-12-17-9-5-2-6-10-17/h1-15,20H
• InChI Key： DMZJFBKOUHBFQM-UHFFFAOYSA-N
• SMILES： OC(=CC(C=CC1C=CC=CC=1)=O)C=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.115
• Monoisotopic Mass: 276.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids